Cas no 42294-52-0 (S-4-Methylbenzyl-L-cysteine)

• Product Name: S-4-Methylbenzyl-L-cysteine
• CAS No: 42294-52-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD00038576
• CID: 328370
• PubChem ID: 13994756
• Update Time: 2025-09-26

S-4-Methylbenzyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• S-p-Methylbenzyl-L-cysteine
• (2R)-2-amino-3-[(4-methylphenyl)methylsulfanyl]propanoic acid
• (R)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid
• H-Cys(4-Mbzl)-OH
• H-L-Cys(MBzl)-OH
• L-Cysteine,S-[(4-methylphenyl)methyl]-
• 3-(p-methyl benzylthio) alanine
• AmbotzHAA6090
• H-Cys(MBzl)-OH
• S-(4-methylbenzyl)cysteine
• S-(4-methylbenzyl)-L-cysteine
• S-<(4-methylphenyl)methyl>-L-cysteine
• CS-0172141
• (2R)-2-amino-3-[(4-methylbenzyl)thio]propanoic acid
• (R)-2-Amino-3-((4-methylbenzyl)thio)propanoicacid
• S-(4-MethylbenZyl)-L-cysteine (H-L-Cys(MBZl)-OH)
• 42294-52-0
• (2R)-2-AMINO-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
• SCHEMBL1158095
• FD20009
• S-p-methylbenzylcysteine
• QOAPFSZIUBUTNW-JTQLQIEISA-N
• H-Cys(4-Mebzl)-OH
• CHEMBL64242
• DTXSID40553909
• MFCD00038576
• S-[(4-Methylphenyl)methyl]-L-cysteine
• AKOS010379543
• AM81681
• (R)-2-amino-3-(4-methylbenzylthio)propanoic acid
• S-4-Methylbenzyl-L-cysteine

• MDL： MFCD00038576
• Inchi： 1S/C11H15NO2S/c1-8-2-4-9(5-3-8)6-15-7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： QOAPFSZIUBUTNW-JTQLQIEISA-N
• SMILES： S(CC1C=CC(C)=CC=1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 225.08200
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 88.62000
• LogP: 2.34040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives